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molecular formula C10H11BrO B029424 (1-(4-Bromophenyl)cyclopropyl)methanol CAS No. 98480-31-0

(1-(4-Bromophenyl)cyclopropyl)methanol

Cat. No. B029424
CAS RN: 98480-31-0
M. Wt: 227.1 g/mol
InChI Key: CRMJCMNWILCLLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09018249B2

Procedure details

To a solution of 1-(4-bromophenyl)cyclopropane carboxylic acid (3.0 g, 12.4 mmol) in dry THF (40 mL) under nitrogen atmosphere, was added borane dimethyl sulphide (8.83 mL, 19.8 mmol, 2 M solution in DCM) at 0° C. The reaction mixture was stirred at r.t for 4 h. After the completion of reaction as confirmed by TLC, the reaction mixture was quenched by dropwise addition of methanol until effervescence stopped. Volatiles were evaporated in vacuo and the compound was diluted with ethyl acetate (80 mL). The organic layer was separated; washed with water (3×10 mL), dried over Na2SO4 and concentrated. The crude product obtained was purified by column chromatography (silica gel, 1:4 EtOAc:Pet Ether) to afford title compound (2.7 g, 96%) as a solid.
Name
1-(4-bromophenyl)cyclopropane carboxylic acid
Quantity
3 g
Type
reactant
Reaction Step One
Name
borane dimethyl sulphide
Quantity
8.83 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
40 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2([C:11](O)=[O:12])[CH2:10][CH2:9]2)=[CH:4][CH:3]=1.CSC.B>C1COCC1>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2([CH2:11][OH:12])[CH2:9][CH2:10]2)=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
1-(4-bromophenyl)cyclopropane carboxylic acid
Quantity
3 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)C1(CC1)C(=O)O
Name
borane dimethyl sulphide
Quantity
8.83 mL
Type
reactant
Smiles
CSC.B
Name
THF
Quantity
40 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at r.t for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After the completion of reaction
CUSTOM
Type
CUSTOM
Details
the reaction mixture was quenched by dropwise addition of methanol until effervescence
CUSTOM
Type
CUSTOM
Details
Volatiles were evaporated in vacuo
ADDITION
Type
ADDITION
Details
the compound was diluted with ethyl acetate (80 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water (3×10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product obtained
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography (silica gel, 1:4 EtOAc:Pet Ether)

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
BrC1=CC=C(C=C1)C1(CC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 2.7 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 95.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.